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Compound of Interest

Compound Name: Tba-354

Cat. No.: B611181

Audience: Researchers, scientists, and drug development professionals involved in anti-
tuberculosis research.

Introduction: Tha-354 is a potent, next-generation nitroimidazole anti-tuberculosis agent with
demonstrated bactericidal activity against both replicating and non-replicating Mycobacterium
tuberculosis.[1][2][3] As a derivative of pretomanid (PA-824), it shows superior potency and a
favorable pharmacokinetic profile, making it a compound of significant interest in tuberculosis
drug development.[2][4][5] Proper preparation of stock solutions is critical for obtaining
accurate and reproducible results in both in vitro and in vivo experiments. This document
provides detailed protocols for the preparation, storage, and handling of Tha-354 solutions.

Physicochemical Properties and Solubility

Understanding the fundamental properties of Tba-354 is essential for its effective use in
experimental settings.

Table 1: Physicochemical Properties of Tha-354
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Property Value Reference
(6S)-6,7-dihydro-2-nitro-6-[[6-
4-(trifluoromethoxy)phenyl]-3-

Chemical Name [ ( _ y)phenyl [6]
pyridinyllmethoxy]-5H-
imidazo[2,1-b][1][4]oxazine

Molecular Formula C19H15F3N40s [1][6]

Molecular Weight 436.34 g/mol [11[3]

CAS Number 1257426-19-9 [1][6]

Appearance White to off-white solid [1]

Table 2: Solubility of Tha-354 in Various Solvents
Solvent Solubility Notes Reference
Requires sonication
for complete
=100 mg/mL (229.18 ) )
DMSO dissolution. Use newly  [1]
mM)
opened, anhydrous
DMSO.
DMF 30 mg/mL - [6]
DMSO:PBS (pH 7.2) Limited aqueous
0.25 mg/mL [6]

(1:3)

solubility.

Mechanism of Action Overview

Tba-354 is a pro-drug that requires activation within Mycobacterium tuberculosis to exert its

bactericidal effects. The mechanism is initiated by a specific bacterial enzyme.
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Figure 1. Activation pathway of Tha-354 in M. tuberculosis.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use

This protocol describes the preparation of a 100 mM stock solution in DMSO, suitable for most
in vitro assays, such as determining Minimum Inhibitory Concentrations (MICs).

Materials:

Tba-354 powder (MW: 436.34 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Workflow:
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1. Weigh Tha-354 Powder
Accurately weigh the desired mass.

v

2. Add DMSO
Add the calculated volume of anhydrous DMSO.

Y

3. Dissolve Compound
Vortex, then sonicate until solution is clear.

v

4. Aliquot Solution
Dispense into single-use cryovials.

v

5. Store Properly
Store at -20°C or -80°C, protected from light.

Click to download full resolution via product page
Figure 2. Workflow for preparing in vitro stock solutions.

Procedure:

» Calculation: Use the formula: Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular
Weight ( g/mol)).

» Weighing: Accurately weigh the required amount of Tba-354 powder in a suitable container.
For example, to make 1 mL of a 10 mM stock solution, weigh 4.36 mg of Thba-354.

 Dissolution: Add the calculated volume of anhydrous DMSO. Vortex the solution vigorously. If
the compound does not fully dissolve, place the vial in an ultrasonic water bath for 5-10
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minutes until the solution is clear.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile cryovials.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years), protected from light.[1]

Table 3: Preparation of Tha-354 Stock Solutions in DMSO (MW = 436.34)

Desired

S R Mass for 1 mL Mass for 5 mL Mass for 10 mL
1mM 0.436 mg 2.18 mg 4.36 mg
10 mM 4.36 mg 21.8 mg 43.6 mg
50 mM 21.8 mg 109 mg 218 mg
100 mM (229.18 M) 43.6 mg 218 mg 436 mg

Protocol 2: Preparation of Tha-354 Working Solution for
In Vivo Oral Administration (Suspension)

For in vivo studies, Tha-354 is often administered as a suspension. This protocol provides a
method for preparing a 2.5 mg/mL suspension suitable for oral gavage in animal models.[1]
Note: In vivo working solutions should be prepared fresh on the day of use.[1]

Materials:

High-concentration Tha-354 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)

Sterile conical tubes
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Workflow:

Start (Prepare Fresh Daily)

1. DMSO Stock + PEG300
Add 100 pL of 25 mg/mL DMSO stock to 400 uL PEG300. Mix well.

v

2. Add Tween-80
Add 50 pL Tween-80 to the mixture. Mix well.

v

3. Add Saline
Add 450 pL Saline to reach a final volume of 1 mL. Mix well.

v

4. Final Suspension
Result is a 2.5 mg/mL suspended solution.

Ready for Administration

Click to download full resolution via product page

Figure 3. Workflow for preparing an in vivo suspension.

Procedure (for 1 mL of 2.5 mg/mL suspension):

Prepare a clear, high-concentration stock solution of Tba-354 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 400 pL of PEG300.

To the PEG300, add 100 pL of the 25 mg/mL Tha-354 DMSO stock solution and mix
thoroughly.

Add 50 pL of Tween-80 to the mixture and mix again until uniform.
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» Finally, add 450 pL of sterile saline to bring the total volume to 1 mL. Mix thoroughly to
ensure a homogenous suspension.

e The final concentration of the Tha-354 suspension will be 2.5 mg/mL. This formulation is
suitable for oral and intraperitoneal administration.[1]

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of Tba-354.

Table 4: Storage and Stability of Tha-354

Storage .
Form Duration Notes Reference
Temperature

Store in a dry,
Powder -20°C 3 years [1]
dark place.

For shorter-term
Powder 4°C 2 years [1]
storage.

Recommended

o for long-term
Stock Solution in

-80°C 2 years storage. Avoid [1]
Solvent
freeze-thaw
cycles.
o Suitable for
Stock Solution in _ _
-20°C 1 year intermediate- [1]
Solvent
term storage.
. . Prepare fresh
In Vivo Working Room
. Use same day before each [1]
Solution Temperature )
experiment.

Safety Precautions:

e Handle Tha-354 powder in a chemical fume hood or a well-ventilated area.
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o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for complete handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocols for the Preparation of
Tbha-354 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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